Cas no 1805981-61-6 (4-Amino-3-(aminomethyl)-6-(difluoromethyl)-2-methylpyridine)

• Product Name: 4-Amino-3-(aminomethyl)-6-(difluoromethyl)-2-methylpyridine
• CAS No: 1805981-61-6
• MF: C₈H₁₁F₂N₃
• MW: 187.189848184586
• CID: 4855287
• Update Time: 2025-06-07

4-Amino-3-(aminomethyl)-6-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(aminomethyl)-6-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C8H11F2N3/c1-4-5(3-11)6(12)2-7(13-4)8(9)10/h2,8H,3,11H2,1H3,(H2,12,13)
• InChI Key： ZPAWDWSJMHIMSD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(CN)C(C)=N1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 0.6
• Topological Polar Surface Area: 64.9

Additional information on 4-Amino-3-(aminomethyl)-6-(difluoromethyl)-2-methylpyridine

Introduction to 4-Amino-3-(aminomethyl)-6-(difluoromethyl)-2-methylpyridine (CAS No. 1805981-61-6)

4-Amino-3-(aminomethyl)-6-(difluoromethyl)-2-methylpyridine, identified by the chemical abstracts service number 1805981-61-6, is a significant compound in the field of pharmaceutical chemistry. This pyridine derivative exhibits a unique structural framework that has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple functional groups, including amino and methyl substituents, alongside a difluoromethyl moiety, makes this compound a versatile scaffold for developing novel therapeutic agents.

The compound's molecular structure is characterized by a pyridine core, which is a common motif in many bioactive molecules. The 4-amino group at the 4-position and the 3-(aminomethyl) group at the 3-position contribute to its reactivity and binding capabilities, making it an attractive candidate for further exploration in medicinal chemistry. Additionally, the 6-(difluoromethyl) substituent introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater precision. Studies have suggested that 4-Amino-3-(aminomethyl)-6-(difluoromethyl)-2-methylpyridine may exhibit inhibitory properties against various enzymes and receptors, making it a promising lead for the development of new drugs targeting inflammatory diseases, cancer, and neurological disorders. The difluoromethyl group, in particular, has been shown to improve pharmacokinetic profiles by increasing lipophilicity and reducing susceptibility to metabolic degradation.

In vitro studies have demonstrated that this compound interacts with several key biological targets, including kinases and transcription factors. The aminomethyl group at the 3-position allows for further derivatization, enabling the creation of libraries of analogs with tailored biological activities. Such structural flexibility is crucial for optimizing drug candidates for clinical use.

The synthesis of 4-Amino-3-(aminomethyl)-6-(difluoromethyl)-2-methylpyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the pyridine ring system efficiently. The introduction of the difluoromethyl group is particularly challenging but can be achieved using fluorinating agents under controlled conditions.

Current research in medicinal chemistry emphasizes the importance of green chemistry principles, and efforts are being made to develop sustainable synthetic routes for this compound. Innovations in catalytic systems and solvent selection have reduced the environmental impact of its production while maintaining high chemical yields.

The pharmacological potential of 4-Amino-3-(aminomethyl)-6-(difluoromethyl)-2-methylpyridine has also been explored in preclinical models. Initial studies suggest that it may possess anti-inflammatory and antitumor properties, although further research is needed to fully elucidate its mechanism of action. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to translate these findings into clinical trials.

As computational biology continues to evolve, machine learning algorithms are being used to predict the binding affinities and pharmacokinetic properties of this compound more rapidly than traditional experimental methods. These tools have accelerated the drug discovery process by identifying promising candidates early in the development pipeline.

The future prospects for 4-Amino-3-(aminomethyl)-6-(difluoromethyl)-2-methylpyridine are bright, with ongoing research focusing on its role in developing next-generation therapeutics. By leveraging cutting-edge technologies in synthetic chemistry and computational biology, scientists are poised to unlock its full potential as a pharmacological agent.